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Compound of Interest

Compound Name: Ethylene glycol dimethacrylate

Cat. No.: B180347

A comprehensive guide to the copolymerization of ethylene glycol dimethacrylate (EGDMA)
with other monomers, focusing on their reactivity ratios. This guide is intended for researchers,
scientists, and professionals in drug development who are working with polymer synthesis and
characterization.

Comparison of Reactivity Ratios

The reactivity of monomers in a copolymerization reaction is a critical factor that influences the
composition and properties of the resulting polymer. This relationship is quantified by reactivity
ratios (r), which are the ratios of the rate constant for a propagating chain ending in a given
monomer reacting with the same monomer to the rate constant for its reaction with the other
monomer.

This guide provides a comparison of the reactivity ratios of ethylene glycol dimethacrylate
(EGDMA) with several common monomers. The data presented here has been compiled from
various scientific sources and is intended to aid in the design and prediction of
copolymerization outcomes.

Quantitative Data Summary

The following table summarizes the experimentally determined reactivity ratios for the
copolymerization of EGDMA (Monomer 1) with other monomers (Monomer 2).
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Experimental
Monomer 2 (M2) r. (EGDMA) r (Monomer 2)

Conditions
Photochemical
Methyl Methacrylate initiation (UV radiation
0.6993[1][2] 1.8635[1][2] _
(MMA) at 254 nm), in THF

solution.[1]

No peer-reviewed experimental data for the reactivity ratios of EGDMA with 2-hydroxyethyl
methacrylate (HEMA), acrylic acid, or N-vinylpyrrolidone were found in the public domain at the
time of this guide's compilation.

Experimental Protocols

A detailed understanding of the experimental methodology is crucial for the replication and
validation of scientific findings. Below is a detailed protocol for the determination of reactivity
ratios of EGDMA with methyl methacrylate.

Determination of Reactivity Ratios for EGDMA and
Methyl Methacrylate (MMA) Copolymerization[1]

1. Materials:

» Ethylene glycol dimethacrylate (EGDMA): Purified by vacuum distillation to remove
inhibitors.

o Methyl methacrylate (MMA): Purified to remove inhibitors.

o 2,2'-Azobisisobutyronitrile (AIBN): Recrystallized from methanol and dried under vacuum.
o Tetrahydrofuran (THF): Used as a solvent.

e Chloroform: Used for dissolving copolymers for analysis.

» Methanol: Used for precipitating the copolymers.

2. Copolymerization Procedure:
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Different feed ratios of EGDMA and MMA monomers were prepared in quartz tubes.

To each tube, 10 mL of THF and 1% AIBN (initiator) were added to achieve a total volume of
15 mL.

The tubes were sealed with rubber septa, connected to a vacuum line, and degassed.

Copolymerization was initiated by irradiating the tubes with UV radiation at 254 nm for 30
minutes.

The resulting copolymers were dissolved in chloroform and then precipitated in methanol to
isolate them.

The precipitated copolymers were filtered and dried in a vacuum oven at room temperature
until a constant weight was achieved.

. Copolymer Composition Analysis:

The composition of the copolymers was determined using Infrared (IR) spectroscopy.

A calibration curve was first established using standard solutions of PMMA in chloroform at a
characteristic absorption peak where PEGDMA does not absorb.

The concentration of MMA in the copolymer samples was determined by measuring the
absorbance at this characteristic wavelength and using the calibration curve.

The concentration of EGDMA in the copolymer was then calculated by subtracting the mass
of MMA from the total mass of the copolymer.

The mole ratios of the monomers in the copolymer were calculated from their respective
masses and molecular weights.

. Calculation of Reactivity Ratios:

The reactivity ratios were determined using the Fineman-Ross method. This method involves
plotting a function of the monomer feed and copolymer compositions, from which the
reactivity ratios can be derived from the slope and intercept of the resulting straight line.
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Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining monomer reactivity
ratios.
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Caption: Workflow for determining monomer reactivity ratios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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